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Abstract
This application note details a robust and validated High-Performance Liquid Chromatography

(HPLC) method with Ultraviolet (UV) detection for the quantitative determination of

Sulfachloropyridazine in various animal feed matrices. The protocol outlines a straightforward

solid-phase extraction (SPE) procedure for sample clean-up, followed by chromatographic

separation on a C18 reversed-phase column. This method is suitable for routine quality control

and regulatory compliance monitoring, offering excellent linearity, accuracy, and precision.

Introduction
Sulfachloropyridazine is a sulfonamide antibiotic used in veterinary medicine to treat and

prevent bacterial infections in livestock.[1] The presence of antibiotic residues in animal feed is

a significant concern for animal health, human food safety, and the potential development of

antimicrobial resistance. Regulatory bodies in many countries have established maximum

residue limits (MRLs) for veterinary drugs in animal feed and food products.[2] Consequently,

sensitive and reliable analytical methods are crucial for the routine monitoring of

Sulfachloropyridazine levels in feed to ensure compliance and safeguard public health. This

application note presents a validated HPLC-UV method for the accurate quantification of

Sulfachloropyridazine in animal feed.
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Reagents and Standards
Sulfachloropyridazine reference standard (≥99% purity)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade, filtered and deionized)

Formic acid (88%)

Ammonium acetate

Solid-Phase Extraction (SPE) cartridges (e.g., C18, 500 mg, 6 mL)

Blank animal feed for matrix-matched calibration

Equipment
High-Performance Liquid Chromatography (HPLC) system equipped with:

Quaternary or Binary pump

Autosampler

Column oven

UV-Vis or Diode Array Detector (DAD)

Analytical balance

Centrifuge

Vortex mixer

SPE manifold

pH meter
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Syringe filters (0.45 µm)

Experimental Protocols
Standard Solution Preparation
Primary Stock Solution (1000 µg/mL): Accurately weigh 25 mg of Sulfachloropyridazine

reference standard and dissolve in a 25 mL volumetric flask with methanol.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

primary stock solution with the mobile phase to achieve concentrations ranging from 0.1 µg/mL

to 10 µg/mL. These solutions are used to construct the calibration curve.

Sample Preparation
Homogenization: Grind a representative sample of the animal feed to a fine powder.

Extraction:

Weigh 5 g of the homogenized feed sample into a 50 mL polypropylene centrifuge tube.

Add 20 mL of acetonitrile.

Vortex for 1 minute and then shake for 30 minutes on a mechanical shaker.

Centrifuge at 4000 rpm for 10 minutes.

Solid-Phase Extraction (SPE) Clean-up:

Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

Load 5 mL of the supernatant from the extraction step onto the SPE cartridge.

Wash the cartridge with 5 mL of 20% methanol in water to remove interferences.

Elute the Sulfachloropyridazine with 5 mL of acetonitrile.

Final Sample Preparation:
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Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of the mobile phase.

Filter the reconstituted sample through a 0.45 µm syringe filter into an HPLC vial.

HPLC Conditions
The chromatographic analysis is performed using the following parameters:

Parameter Condition

Column
C18 Reversed-Phase (e.g., 4.6 x 150 mm, 5

µm)

Mobile Phase
Isocratic: Acetonitrile and 0.1% Formic Acid in

Water (30:70, v/v)

Flow Rate 1.0 mL/min

Injection Volume 20 µL

Column Temperature 30°C

Detection Wavelength 272 nm

Run Time 10 minutes

Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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